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Compound of Interest

Compound Name: Luteolin 7-O-glucuronide

Cat. No.: B15575655

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Luteolin 7-O-glucuronide, a compound commonly used in laboratory research. Adherence to
these procedures is critical for ensuring personnel safety, environmental protection, and
regulatory compliance.

Hazard Identification and Classification

Luteolin 7-O-glucuronide is classified as a hazardous substance.[1] The primary hazards
associated with this compound are summarized in the table below.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Source: MedChemExpress Safety Data Sheet[1]

Due to these hazards, Luteolin 7-O-glucuronide must be managed as a hazardous waste and
must not be disposed of in the regular trash or poured down the drain.[2][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15575655?utm_src=pdf-interest
https://www.benchchem.com/product/b15575655?utm_src=pdf-body
https://www.benchchem.com/product/b15575655?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N1463/Luteolin-7-O-glucuronide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N1463/Luteolin-7-O-glucuronide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15575655?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Before handling Luteolin 7-O-glucuronide for disposal, all personnel must wear appropriate
Personal Protective Equipment (PPE) to minimize the risk of exposure.

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[1]

o Lab Coat: A standard laboratory coat should be worn to protect against skin contact.[1]

Waste Segregation and Storage

Proper segregation and storage of Luteolin 7-O-glucuronide waste are crucial to prevent
accidental reactions and ensure safe handling.

e Waste Container: Use a designated, leak-proof, and chemically compatible container for
collecting Luteolin 7-O-glucuronide waste.[2][4] Plastic containers are often preferred over
glass to minimize the risk of breakage.[3]

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Luteolin 7-O-glucuronide,” and the appropriate hazard pictograms.

[2][3]

e Segregation: Store the waste container in a designated satellite accumulation area, away
from incompatible chemicals.[5][6] Specifically, keep it separate from strong oxidizing agents,
acids, and bases.[6]

Disposal Workflow

The following diagram illustrates the step-by-step workflow for the proper disposal of Luteolin
7-O-glucuronide.
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Figure 1: Luteolin 7-O-glucuronide Disposal Workflow

Detailed Disposal Protocol

This protocol outlines the step-by-step methodology for the disposal of Luteolin 7-O-
glucuronide waste, including contaminated labware and empty containers.

5.1. Solid Waste and Unused Product:

o Carefully transfer any solid Luteolin 7-O-glucuronide waste or unused product into the
designated hazardous waste container.

» Avoid creating dust. If the material is a powder, conduct the transfer in a chemical fume
hood.

e Ensure the container is securely sealed after the transfer.
5.2. Contaminated Labware:

o Labware (e.g., glassware, plasticware) that has come into direct contact with Luteolin 7-O-
glucuronide is considered contaminated.

* Whenever feasible, decontaminate grossly contaminated labware.[7]

« |If decontamination is not possible, dispose of the contaminated labware as hazardous waste
in a separate, clearly labeled container.

5.3. Empty Containers:
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e An "empty" container that held Luteolin 7-O-glucuronide must be managed as hazardous
waste unless properly decontaminated.

» To decontaminate the container, triple-rinse it with a suitable solvent (e.g., ethanol or
methanol, followed by water).[8][9]

o Crucially, the rinsate from this cleaning process must be collected and disposed of as
hazardous waste.[8][9]

e Once triple-rinsed, the container can be disposed of in the regular trash after defacing the
original label.[9]

Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:
e Spill:
o Evacuate and isolate the spill area.
o For small spills, use an appropriate absorbent material to clean up the spill.

o The absorbent material and any contaminated cleaning supplies must be collected and
disposed of as hazardous waste.[9]

o For large spills, contact your institution's Environmental Health and Safety (EHS)
department immediately.[9]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[1]

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1] If contact lenses
are present, remove them if it is easy to do so and continue rinsing.[1] Seek medical
attention.

 Ingestion: Rinse the mouth with water.[1] Do not induce vomiting. Seek immediate medical
attention.
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Regulatory Compliance

Disposal of Luteolin 7-O-glucuronide is subject to local, state, and federal regulations. The
procedures outlined in this guide are based on general laboratory safety protocols. However, it
IS imperative to consult with your institution's EHS or equivalent department to ensure full
compliance with all applicable regulations.[2][3] Improper disposal can lead to significant
penalties and environmental harm.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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